- Expanding the reaction space of aldolases using hydroxypyruvate as a nucleophilic substrate, Green Chemistry, 2017, 19(2), 519-526
Cas no 16722-49-9 ((3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid)
16722-49-9 structure
Product Name:(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid
CAS No:16722-49-9
MF:C6H10O7
MW:194.139402866364
CID:2657652
Update Time:2023-08-06
(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Ketogalactonic acid
- 2-Oxo-D-galactonic acid
- alpha-keto-D-Galactonic acid
- D-lyxo-Hexulosonic acid
- 2-Keto-D-galactonic acid
- D-lyxo-2-Hexulosonic acid
- C03342
- (3S,4S,5R)-3,4,5,6-tetrahydroxy-2-oxo-hexanoic acid
- (3S,4S,5R)-3,4,5,6-tetrahydroxy-2-keto-hexanoic acid
- (3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid
-
- Inchi: 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-4,7-10H,1H2,(H,12,13)/t2-,3+,4+/m1/s1
- InChI Key: VBUYCZFBVCCYFD-UZBSEBFBSA-N
- SMILES: O[C@H]([C@@H](C(C(=O)O)=O)O)[C@@H](CO)O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 201
- Topological Polar Surface Area: 135
Experimental Properties
- Density: 1.757±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 170-171 ºC
- Solubility: Soluble (468 g/l) (25 º C),
(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid Production Method
Production Method 1
Reaction Conditions
1.1C:37290-56-5, S:H2O, 24 h, rt, pH 8
Reference
(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid Raw materials
(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid Preparation Products
(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
16722-49-9 ((3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent